Cas no 10316-52-6 (5,8-Methano-1H-[1,2,4]triazolo[1,2-a]pyridazine-1,3(2H)-dione,tetrahydro-2-phenyl-)
10316-52-6 structure
Product Name:5,8-Methano-1H-[1,2,4]triazolo[1,2-a]pyridazine-1,3(2H)-dione,tetrahydro-2-phenyl-
CAS No:10316-52-6
MF:C13H13N3O2
MW:243.261222600937
CID:1135982
Update Time:2024-07-27
5,8-Methano-1H-[1,2,4]triazolo[1,2-a]pyridazine-1,3(2H)-dione,tetrahydro-2-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 5,8-Methano-1H-[1,2,4]triazolo[1,2-a]pyridazine-1,3(2H)-dione,tetrahydro-2-phenyl-
- 5,8-Methano-1H-[1,2,4]triazolo[1,2-a]pyridazine-1,3(2H)-dione, tetrahydro-2-phenyl-
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- Inchi: 1S/C13H13N3O2/c17-12-14(9-4-2-1-3-5-9)13(18)16-11-7-6-10(8-11)15(12)16/h1-5,10-11H,6-8H2
- InChI Key: DZFKSEYBTXLATN-UHFFFAOYSA-N
- SMILES: C12CC(N3C(=O)N(C4=CC=CC=C4)C(=O)N31)CC2
Computed Properties
- Exact Mass: 243.10089
Experimental Properties
- Density: 1.48±0.1 g/cm3(Predicted)
- Boiling Point: 351.3±25.0 °C(Predicted)
- PSA: 43.86
- pka: -0.35±0.20(Predicted)
5,8-Methano-1H-[1,2,4]triazolo[1,2-a]pyridazine-1,3(2H)-dione,tetrahydro-2-phenyl- Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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